2-(2-fluorophenoxy)-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H19FN2O4/c1-25-17-9-8-13(11-15(17)22-10-4-7-19(22)24)21-18(23)12-26-16-6-3-2-5-14(16)20/h2-3,5-6,8-9,11H,4,7,10,12H2,1H3,(H,21,23)
• InChI Key: NYGKJPVNALKJLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2F)N3CCCC3=O
• Molecular Formula: C19H19FN2O4
• Molecular Weight: 358.4 g/mol
• CAS No.: 941890-14-8

Description

2-(2-fluorophenoxy)-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide is a chemical compound that has attracted significant attention in scientific research due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Spectral Diversity and Metal Recognition

Fluoroionophores derived from similar compounds have been studied for their spectral diversity and ability to chelate metal cations, such as Zn+2, in both organic and semi-aqueous solutions. These studies highlight the potential use of related compounds in metal recognition and cellular metal staining, leveraging their specific binding behaviors to metal ions for applications in fluorescence methods (Hong et al., 2012).

Inhibitors for Kinase Superfamily

Substituted acetamide derivatives have been identified as potent and selective inhibitors of the Met kinase superfamily, showing promise in tumor stasis and advancing into clinical trials. This suggests potential applications of similar compounds in developing selective inhibitors for various kinases, contributing to cancer therapy (Schroeder et al., 2009).

Radioligands for Imaging

Compounds structurally related to "2-(2-fluorophenoxy)-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide" have been synthesized and evaluated as potent radioligands for imaging peripheral benzodiazepine receptors (PBR), indicating their potential application in positron emission tomography (PET) imaging for studying brain disorders and inflammation (Zhang et al., 2003).

Synthesis and Characterization for Biological Activity

The synthesis and characterization of acetamide derivatives have shown potential in creating novel compounds with specific biological activities. This area of research underlines the importance of chemical synthesis techniques in developing new molecules for various pharmacological and biological applications (Man-li, 2008).